Cas no 2172318-30-6 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid structure
2172318-30-6 structure
Product Name:3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid
CAS No:2172318-30-6
MF:C26H23FN2O5
MW:462.469630479813
CID:5858676
PubChem ID:165533654
Update Time:2025-07-18

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid
    • EN300-1573372
    • 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
    • 2172318-30-6
    • Inchi: 1S/C26H23FN2O5/c1-15(25(31)32)13-28-24(30)16-10-17(27)12-18(11-16)29-26(33)34-14-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-12,15,23H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: FVVHGIPMDHJYLJ-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(NCC(C(=O)O)C)=O)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 462.15910000g/mol
  • Monoisotopic Mass: 462.15910000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1573372-0.05g
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
0.05g
$2829.0 2023-06-05
Enamine
EN300-1573372-0.1g
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
0.1g
$2963.0 2023-06-05
Enamine
EN300-1573372-0.25g
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
0.25g
$3099.0 2023-06-05
Enamine
EN300-1573372-0.5g
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
0.5g
$3233.0 2023-06-05
Enamine
EN300-1573372-1.0g
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
1g
$3368.0 2023-06-05
Enamine
EN300-1573372-2.5g
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
2.5g
$6602.0 2023-06-05
Enamine
EN300-1573372-5.0g
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
5g
$9769.0 2023-06-05
Enamine
EN300-1573372-10.0g
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
10g
$14487.0 2023-06-05
Enamine
EN300-1573372-50mg
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
50mg
$2829.0 2023-09-24
Enamine
EN300-1573372-100mg
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2-methylpropanoic acid
2172318-30-6
100mg
$2963.0 2023-09-24

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid (CAS No. 2172318-30-6): An Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid (CAS No. 2172318-30-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected 5-fluoroanthranilic acid derivative, is characterized by its unique structural features and potential applications in drug development.

The chemical structure of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a 5-fluorophenyl moiety, and a carboxylic acid functional group. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the 5-fluorophenyl group introduces additional chemical and biological properties, such as enhanced lipophilicity and altered electronic effects, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs. The researchers found that the compound exhibited selective binding to specific GPCRs, suggesting its potential as a lead molecule for developing novel therapeutics.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2022, researchers explored the antimicrobial properties of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid. The results indicated that the compound showed significant activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding underscores the compound's potential as an antimicrobial agent, particularly in addressing the growing challenge of antibiotic resistance.

The synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid involves several steps, including the protection of amino groups with Fmoc, the introduction of the 5-fluorophenyl moiety, and the final deprotection step to reveal the active carboxylic acid group. Advanced synthetic techniques and purification methods are essential to ensure high purity and yield, which are critical for both research and commercial applications.

In terms of safety and handling, it is important to note that while 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid is not classified as a hazardous material, proper laboratory practices should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. Additionally, efforts are being made to develop scalable synthesis methods that can support large-scale production for clinical trials and commercialization.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2-methylpropanoic acid (CAS No. 2172318-30-6) represents a valuable molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.